Cas no 2715119-86-9 (2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2715119-86-9 structure
Product Name:2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2715119-86-9
MF:C14H24BFO2
MW:254.148568153381
MDL:MFCD33020458
CID:5464738
PubChem ID:155858809
Update Time:2023-11-27

2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-((6-Fluorospiro[3.3]heptan-2-yl)methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-({6-fluorospiro[3.3]heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Z4750990166
    • 2-({6-fluorospiro[3.3]heptan-2-yl}methyl)-4,4,5,5-te tramethyl-1,3,2-dioxaborolane
    • 2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD33020458
    • Inchi: 1S/C14H24BFO2/c1-12(2)13(3,4)18-15(17-12)9-10-5-14(6-10)7-11(16)8-14/h10-11H,5-9H2,1-4H3
    • InChI Key: XRUMXTAYRBBQJG-UHFFFAOYSA-N
    • SMILES: FC1CC2(C1)CC(CB1OC(C)(C)C(C)(C)O1)C2

Computed Properties

  • Exact Mass: 254.1853383 g/mol
  • Monoisotopic Mass: 254.1853383 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 254.15
  • Topological Polar Surface Area: 18.5

2-({6-fluorospiro3.3heptan-2-yl}methyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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